Cas no 113966-39-5 (Acetamide,N-ethyl-N-(5-methyl-3-isoxazolyl)-)

• Product Name: Acetamide,N-ethyl-N-(5-methyl-3-isoxazolyl)-
• CAS No: 113966-39-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 130337
• PubChem ID: 13925144
• Update Time: 2025-04-19

Acetamide,N-ethyl-N-(5-methyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-ethyl-N-(5-methyl-3-isoxazolyl)-
• Acetamide, N-ethyl-N-(5-methyl-3-isoxazolyl)- (9CI)
• 113966-39-5
• N-Ethyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• Inchi： 1S/C8H12N2O2/c1-4-10(7(3)11)8-5-6(2)12-9-8/h5H,4H2,1-3H3
• InChI Key： QUALYALQOPNFQQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)N(C(C)=O)CC

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.34